methyl 4-(3,4-dimethylphenyl)-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate

• IUPAC Name: methyl 4-(3,4-dimethylphenyl)-2-[(2-phenoxyacetyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C22H21NO4S/c1-14-9-10-16(11-15(14)2)18-13-28-21(20(18)22(25)26-3)23-19(24)12-27-17-7-5-4-6-8-17/h4-11,13H,12H2,1-3H3,(H,23,24)
• InChI Key: TVWCHNJPMIYANN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC(=C2C(=O)OC)NC(=O)COC3=CC=CC=C3)C
• Molecular Formula: C22H21NO4S
• Molecular Weight: 395.5 g/mol

Description

Methyl 4-(3,4-dimethylphenyl)-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a member of the thiophene family and possesses a unique chemical structure that makes it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of methyl 4-(3,4-dimethylphenyl)-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate is not fully understood. However, it is believed that the compound works by inhibiting specific enzymes and signaling pathways in the body that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Methyl 4-(3,4-dimethylphenyl)-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate has been shown to have several biochemical and physiological effects. Studies have demonstrated that this compound can reduce inflammation, inhibit the growth of cancer cells, and prevent the formation of biofilms by bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 4-(3,4-dimethylphenyl)-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate in lab experiments is its ability to selectively target specific enzymes and signaling pathways. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the research and development of methyl 4-(3,4-dimethylphenyl)-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate. These include:
1. Further investigation of the compound's mechanism of action and potential targets for therapeutic intervention.
2. Development of new drug formulations and delivery methods that can enhance the compound's efficacy and reduce its toxicity.
3. Exploration of the compound's potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.
4. Investigation of the compound's potential use as a diagnostic tool for the detection of specific diseases.
5. Identification of new analogs and derivatives of the compound that may exhibit improved pharmacological properties.
In conclusion, methyl 4-(3,4-dimethylphenyl)-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate is a promising compound that has shown potential for use in the treatment of various diseases. Further research is needed to fully understand its mechanism of action and to explore its potential applications in medicine.

Scientific Research Applications

Methyl 4-(3,4-dimethylphenyl)-2-[(phenoxyacetyl)amino]-3-thiophenecarboxylate has been studied extensively for its potential use in the treatment of various diseases. Studies have shown that this compound exhibits anti-inflammatory, anti-cancer, and anti-microbial properties.